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This document provides detailed application notes and protocols for the use of software in
Transcranial Magnetic Stimulation (TMS) neuronavigation and experimental control. The
following sections offer a comprehensive overview of available software, their key features, and
step-by-step protocols for typical experimental workflows.

Overview of Software for TMS Neuronavigation and
Experimental Control

The landscape of software for TMS research can be broadly categorized into commercial and
open-source solutions for neuronavigation, and dedicated software for experimental control
and data analysis.

Neuronavigation Software: These systems are crucial for the accurate and reproducible
targeting of TMS pulses to specific brain regions. They typically involve the co-registration of a
subject's head with their anatomical MRI scan, allowing for real-time tracking of the TMS caoil
position relative to the brain.

Experimental Control Software: This software is used to design and execute experimental
paradigms, including stimulus presentation, response recording, and precise timing of TMS
pulses in coordination with external events.
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Data Analysis Software: Following data acquisition, specialized software is used to analyze the
collected data, such as motor evoked potentials (MEPS), electroencephalography (EEG)

responses, or behavioral data.

A summary of prominent software in each category is presented below.

Quantitative Data Summary

The following tables provide a structured comparison of key quantitative and qualitative
features of the discussed software packages.

Table 1: Commercial TMS Neuronavigation Software
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Table 3: Experimental Control and Data Analysis

Software
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Experimental Protocols

This section provides detailed protocols for common TMS experimental procedures using the

discussed software.

Protocol 1: Standard Neuronavigated Single-Pulse TMS

Experiment

This protocol outlines the steps for delivering single TMS pulses to a predefined cortical target

using a commercial neuronavigation system like Brainsight or visor2.
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Objective: To accurately target a specific brain region for single-pulse TMS and record resulting
physiological or behavioral responses.

Materials:

TMS stimulator and coll (e.g., Magstim, MagVenture)

» Neuronavigation system (e.g., Brainsight, visor2) with tracking camera

e Subject-specific T1-weighted MRI scan

o EMG recording system (optional, for motor cortex mapping)

o Experimental control computer with software (e.g., E-Prime)

o Head and coil trackers

Procedure:

e Subject Preparation:

o Seat the subject comfortably in a non-metallic chair.

o Attach the head tracker securely to the subject's head, ensuring it does not move during
the experiment.

o If recording MEPs, attach EMG electrodes to the target muscle.

o Software and Hardware Setup:

o Launch the neuronavigation software.

o Create a new project and import the subject's MRI data.[1][5]

o Attach the coil tracker to the TMS coil.

o Co-registration:
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o Perform the co-registration procedure to align the subject's head with their MRI scan. This
typically involves using a pointer tool to digitize anatomical landmarks (e.g., nasion, tragi)
on the subject's head that correspond to the same landmarks on the MRI.[28]

o Target Definition:
o Define the stimulation target on the 3D reconstructed brain. This can be done by:
» Anatomical Targeting: Selecting a specific gyrus or Brodmann area.

» Functional Targeting: Loading fMRI activation maps or EEG source localization results
as overlays and selecting the peak activation as the target.[9]

» Coordinate-based Targeting: Entering MNI or Talairach coordinates.[29]
e Coll Positioning:

o The neuronavigation software will provide real-time visual feedback of the coil's position
and orientation relative to the target.[9]

o Position the TMS coil on the subject's head, guided by the software's display, until the
virtual coil representation is aligned with the defined target. The software will typically
indicate optimal positioning with visual cues (e.g., a "bullseye").[28]

o Experimental Control and Stimulation:
o Launch the experimental control software (e.g., E-Prime).

o The control software will send TTL triggers to the TMS stimulator at precise times
determined by the experimental paradigm.[22]

o For each trial, the experimenter ensures the coil is correctly positioned before the TMS
pulse is delivered.

o Data Recording:

o The neuronavigation software logs the coil position and orientation for each delivered
pulse.[1]
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o The EMG system records MEPs, and the experimental control software records behavioral

responses.

Protocol 2: Open-Source Neuronavigated TMS with
InVesalius Navigator

This protocol describes a more cost-effective approach to neuronavigated TMS using the open-

source InVesalius Navigator software.

Objective: To perform neuronavigated TMS for research purposes using freely available

software.

Materials:

TMS stimulator and coil

InVesalius Navigator software installed on a computer

Compatible spatial tracking device (e.g., NDI Polaris)[17]

Subject-specific T1-weighted MRI scan

Head and coil trackers

Procedure:

» Software and Hardware Setup:
o Launch InVesalius Navigator.
o Connect the spatial tracking device to the computer.
o Import the subject's MRI data.[17]

e Tracker and Tool Configuration:

o Define the head and coil trackers within the software. This involves specifying the

geometry of the trackers.
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o Co-registration:
o Use the pointer tool to digitize anatomical landmarks on the subject's head.

o Identify the same landmarks on the 3D head model in the software to complete the co-
registration.

o Target Definition:
o Define the stimulation target on the subject's brain anatomy within the software.[19]

e Neuronavigation and Stimulation:
o The software will display the real-time position of the TMS coil relative to the target.[19]
o Manually position the coil over the target, using the visual feedback from the software.

o Trigger the TMS stimulator manually or through a separate experimental control script.

Protocol 3: TMS-EEG Co-registration and Experiment

This protocol details the procedure for simultaneous TMS and EEG recording, a powerful
technique for investigating cortical reactivity and connectivity.

Objective: To record high-quality EEG data during TMS stimulation to study TMS-evoked
potentials (TEPS).

Materials:

TMS-compatible EEG system (e.g., with sample-and-hold amplifiers)

Neuronavigation system (e.g., Brainsight, visor2)

TMS stimulator and coil

Subject-specific T1-weighted MRI scan

Procedure:
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Subject and EEG Preparation:

o Prepare the subject's scalp and apply the EEG cap. Ensure low electrode impedances.

o Use a TMS-compatible EEG cap and electrodes to minimize artifacts.

Neuronavigation Setup:

o Perform the standard neuronavigation setup as described in Protocol 1.

Electrode Digitization:

o Use the neuronavigation system's pointer tool to digitize the position of each EEG
electrode on the subject's head. This is crucial for accurate source localization of the EEG
data.[9]

Coil Positioning and Stimulation:
o Position the TMS coil over the target brain region using the neuronavigation system.

o Deliver TMS pulses while continuously recording EEG data. The neuronavigation system
will log the precise location of each pulse.

Data Acquisition and Artifact Removal:
o The EEG system will record the brain's response to each TMS pulse.

o Specialized software and techniques are required for offline analysis to remove the large
TMS-induced artifact from the EEG signal.

Diagrams
Experimental Workflow for Neuronavigated TMS
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Caption: A typical workflow for a neuronavigated TMS experiment.
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Caption: Logical connections between hardware and software components.
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Caption: A simplified conceptual diagram of TMS-induced synaptic plasticity.
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e 26. GitHub - CunninghamLab/TMSAnalysisToolBox: Transcranial Magnetic Stimulation
(TMS) Analysis Toolbox: A user friendly open source software for basic and advanced
analysis of TMS related outcomes [github.com]

e 27. biorxiv.org [biorxiv.org]

» 28. Neuronavigation maximizes accuracy and precision in TMS positioning: Evidence from
11,230 distance, angle, and electric field modeling measurements - PMC
[pmc.ncbi.nlm.nih.gov]

e 29. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols for TMS
Neuronavigation and Experimental Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119462#software-for-tms-neuronavigation-and-
experimental-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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